17-(4-Bromophenyl)-16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-1-carboxylic acid

• Molecular Formula: C25H16BrNO4
• Molecular Weight: 474.3 g/mol
• IUPAC Name: 17-(4-bromophenyl)-16,18-dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaene-1-carboxylic acid
• InChI: InChI=1S/C25H16BrNO4/c26-13-9-11-14(12-10-13)27-22(28)20-19-15-5-1-3-7-17(15)25(24(30)31,21(20)23(27)29)18-8-4-2-6-16(18)19/h1-12,19-21H,(H,30,31)
• InChI Key: QSHISEQJQUDMGU-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3C4C(C2(C5=CC=CC=C35)C(=O)O)C(=O)N(C4=O)C6=CC=C(C=C6)Br

Description

17-(4-Bromophenyl)-16,18-dioxo-17-azapentacyclo[6.6.5.0^2,7.0^9,14.0^15,19]nonadeca-2,4,6,9,11,13-hexaene-1-carboxylic acid is a complex organic compound with a unique pentacyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 17-(4-Bromophenyl)-16,18-dioxo-17-azapentacyclo[6.6.5.0^2,7.0^9,14.0^15,19]nonadeca-2,4,6,9,11,13-hexaene-1-carboxylic acid typically involves multi-step organic reactionsCommon reagents used in these reactions include bromine, acetic acid, and various catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product. Techniques such as continuous flow reactors and automated synthesis systems can be employed to enhance efficiency and reproducibility .

Chemical Reactions Analysis

Types of Reactions

17-(4-Bromophenyl)-16,18-dioxo-17-azapentacyclo[6.6.5.0^2,7.0^9,14.0^15,19]nonadeca-2,4,6,9,11,13-hexaene-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different derivatives.

Substitution: The bromophenyl group allows for substitution reactions, where the bromine atom can be replaced with other functional groups

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions vary depending on the desired transformation, with temperature, solvent, and catalyst choice being critical factors .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can produce a wide range of derivatives with different functional groups .

Scientific Research Applications

17-(4-Bromophenyl)-16,18-dioxo-17-azapentacyclo[6.6.5.0^2,7.0^9,14.0^15,19]nonadeca-2,4,6,9,11,13-hexaene-1-carboxylic acid has several scientific research applications:

Chemistry: The compound’s unique structure makes it a valuable subject for studying reaction mechanisms and developing new synthetic methodologies.

Biology: It can be used as a probe to investigate biological pathways and interactions due to its potential bioactivity.

Medicine: Research into its pharmacological properties may reveal potential therapeutic applications, such as anti-cancer or anti-inflammatory effects.

Industry: The compound’s stability and reactivity make it suitable for use in material science and the development of advanced materials .

Mechanism of Action

The mechanism of action of 17-(4-Bromophenyl)-16,18-dioxo-17-azapentacyclo[6.6.5.0^2,7.0^9,14.0^15,19]nonadeca-2,4,6,9,11,13-hexaene-1-carboxylic acid involves its interaction with specific molecular targets. These interactions can modulate various biological pathways, leading to the observed effects. The exact molecular targets and pathways depend on the specific application and the compound’s structural features .

Comparison with Similar Compounds

Similar Compounds

• 17-Oxapentacyclo[6.6.5.0^2,7.0^9,14.0^15,19]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione : This compound shares a similar pentacyclic structure but lacks the bromophenyl group and carboxylic acid functionality .
• (15R,19S)-17-Oxapentacyclo[6.6.5.0^2,7.0^9,14.0^15,19]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione : Another structurally related compound with slight variations in stereochemistry and functional groups .

Uniqueness

The presence of the bromophenyl group and carboxylic acid functionality in 17-(4-Bromophenyl)-16,18-dioxo-17-azapentacyclo[6.6.5.0^2,7.0^9,14.0^15,19]nonadeca-2,4,6,9,11,13-hexaene-1-carboxylic acid distinguishes it from similar compounds.